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Compound of Interest

Compound Name: 3-Methylanisole-d3

Cat. No.: B1623758

For researchers, scientists, and drug development professionals, the safe handling of
specialized chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the operational use and disposal of 3-Methylanisole-d3, a
deuterated aromatic ether. Adherence to these procedures is critical to ensure personal safety
and maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methylanisole is a flammable liquid and vapor that can cause irritation to the eyes, skin, and
respiratory tract.[1][2][3] While specific toxicity data for the deuterated form (d3) is not readily
available, it should be handled with the same precautions as its non-deuterated counterpart.
The primary hazards include flammability and potential for causing central nervous system
depression if ingested in large amounts.[1]

Quantitative Data Summary
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Property Value Source

CAS Number 100-84-5 (non-deuterated) [1112113114]

Molecular Formula C8H7D30 N/A

Molecular Weight 125.19 g/mol (d3) N/A

- _ 175-176 °C / 347-348.8 °F @

Boiling Point [4]

760 mmHg (non-deuterated)
) 54 °C/129.2 °F (non-

Flash Point [1114]
deuterated)

Appearance Clear, very slight yellow liquid [1]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles with Side
Shields

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against chemical

splashes.[2]

Face Shield

Recommended when handling
larger quantities or when there

is a significant splash risk.[5][6]

Hand Protection

Nitrile Gloves

Provides good resistance
against a range of chemicals.
[71[8] Household latex gloves
are not suitable.[7][8] Always
inspect gloves for tears or

punctures before use.

Body Protection

Flame-Resistant Lab Coat

To be worn over personal
clothing, fully buttoned, to
protect against splashes and

fire hazards.

Chemical-Resistant Apron

Recommended for additional
protection when handling

larger volumes.

Respiratory Protection

Chemical Fume Hood

All handling of 3-
Methylanisole-d3 should be
conducted in a well-ventilated
area, preferably within a
chemical fume hood to

minimize inhalation of vapors.

[1]3]
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If exposure limits are exceeded
or if irritation is experienced, a

Respirator full-face respirator with
appropriate cartridges should
be used.[2][5]

Operational and Disposal Plans

Experimental Workflow

The following diagram outlines the standard workflow for handling 3-Methylanisole-d3 in a

laboratory setting.
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Experimental Workflow for 3-Methylanisole-d3
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Caption: A flowchart illustrating the key steps for safely handling 3-Methylanisole-d3.
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Step-by-Step Handling Procedures

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Prepare the work area within a certified chemical fume hood.

o Ground and bond containers when transferring the material to prevent static discharge.[1]
[2] Use spark-proof tools and explosion-proof equipment.[1][4]

o For deuterated compounds, it is crucial to use dried glassware and handle under an inert
atmosphere (e.g., nitrogen or argon) to prevent H/D exchange with atmospheric moisture.
[9] Store in a tightly sealed container to prevent moisture ingress.[10]

e Handling:

[e]

Dispense the required amount of 3-Methylanisole-d3 carefully, avoiding splashes.

(¢]

Keep the container tightly closed when not in use.[1][2]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

e Accidental Release Measures:

o

In case of a spill, remove all sources of ignition.[1][4]

Ventilate the area.

[¢]

[e]

Use a spark-proof tool to contain and clean up the spill with an inert absorbent material
(e.g., sand, silica gel).[4]

[¢]

Place the absorbed material into a suitable, labeled container for disposal.

Disposal Plan
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» Waste Segregation: All waste contaminated with 3-Methylanisole-d3, including empty
containers, contaminated PPE, and spill cleanup materials, must be segregated as
hazardous chemical waste.

o Container Labeling: Waste containers must be clearly labeled with the chemical name and
associated hazards.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4] Do not dispose of down the drain.
[11] Empty containers retain product residue and can be dangerous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 2. echemi.com [echemi.com]

3. cdhfinechemical.com [cdhfinechemical.com]

e 4. fishersci.com [fishersci.com]

o 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 6. mcrsafety.com [mcrsafety.com]

e 7. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]

» 8. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
e 9. benchchem.com [benchchem.com]

e 10. benchchem.com [benchchem.com]

e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3-Methylanisole-d3]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1623758?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB21455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/35005.pdf
https://www.benchchem.com/product/b1623758?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/35005.pdf
https://www.echemi.com/sds/3-methylanisole-pid_Seven3659.html
https://www.cdhfinechemical.com/images/product/msds/37_1349958870_3-METHYLANISOLECASNO100-84-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.mcrsafety.com/blog/solvents/
https://www.fragranceoilsdirect.co.uk/blogs/news/personal-protective-equipment-for-fragrance-oil
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Deuterated_Compounds_An_In_depth_Technical_Guide_to_Storage_and_Stability.pdf
https://www.fishersci.com/store/msds?partNumber=AC164662500&productDescription=4-METHYLANISOLE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1623758#personal-protective-equipment-for-handling-3-methylanisole-d3
https://www.benchchem.com/product/b1623758#personal-protective-equipment-for-handling-3-methylanisole-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1623758#personal-protective-equipment-for-
handling-3-methylanisole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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